![molecular formula C10H8N2O2S B6413542 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% CAS No. 1261982-30-2](/img/structure/B6413542.png)
6-Amino-3-(thiophen-3-yl)picolinic acid, 95%
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Overview
Description
6-Amino-3-(thiophen-3-yl)picolinic acid (6-ATPA) is a heterocyclic organic compound with a thiophene ring and a pyridine ring connected by a carbon-carbon bond. It has been widely studied due to its unique properties and potential applications in pharmaceuticals, biochemistry, and materials science.
Mechanism of Action
The mechanism of action of 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% is not yet fully understood. However, it is believed that 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% can interact with metal ions, such as zinc, copper, and iron, to form complexes that can catalyze various enzymatic reactions. It is also believed that 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% can interact with proteins and other biological molecules, such as DNA and RNA, to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% have not yet been fully studied. However, it is believed that 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% can modulate the activity of proteins and other biological molecules, such as DNA and RNA. It is also believed that 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% can interact with metal ions, such as zinc, copper, and iron, to form complexes that can catalyze various enzymatic reactions.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% in laboratory experiments include its high yield of product, its low cost, and its stability. The limitations of using 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% in laboratory experiments include its high reactivity and its potential to form complexes with metal ions.
Future Directions
Future research on 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% could focus on understanding its mechanism of action, studying its biochemical and physiological effects, and exploring its potential applications in pharmaceuticals, biochemistry, and materials science. Additionally, research could focus on improving the synthesis method to increase the yield of product and reduce the cost. Finally, research could focus on developing new methods to isolate 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% and to purify it for use in laboratory experiments.
Synthesis Methods
6-Amino-3-(thiophen-3-yl)picolinic acid, 95% is synthesized by the reaction of 2-aminopyridine and thiophene-3-carbaldehyde. This reaction occurs in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at room temperature and yields 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% in a high yield. The reaction is also reversible, so the product can be isolated by crystallization.
Scientific Research Applications
6-Amino-3-(thiophen-3-yl)picolinic acid, 95% has been studied for its potential applications in pharmaceuticals, biochemistry, and materials science. In pharmaceuticals, 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% has been studied for its potential to act as an anti-inflammatory and anti-cancer agent. In biochemistry, 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% has been studied for its potential to act as a ligand for metal ions, such as zinc, copper, and iron, and as a catalyst for various enzymatic reactions. In materials science, 6-Amino-3-(thiophen-3-yl)picolinic acid, 95% has been studied for its potential to act as an organic semiconductor material.
properties
IUPAC Name |
6-amino-3-thiophen-3-ylpyridine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2S/c11-8-2-1-7(6-3-4-15-5-6)9(12-8)10(13)14/h1-5H,(H2,11,12)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDIFAEWDRSUPPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C2=CSC=C2)C(=O)O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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